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Compound of Interest

Compound Name:
5-Methoxy-4-(3-methylphenoxy)-2-

phenylpyrimidine

CAS No.: 478029-68-4

Cat. No.: B2543434

Get Quote

Executive Summary
Target Molecule: 5-Methoxy-4-(3-methylphenoxy)-2-phenylpyrimidine Molecular Formula:

Molecular Weight: 292.34 g/mol

This technical guide details the synthesis, purification, and characterization of a novel

pyrimidine ether scaffold. Pyrimidine derivatives, particularly those substituted at the C4 and C5

positions, represent a privileged class of pharmacophores with proven efficacy as kinase

inhibitors (e.g., EGFR, VEGFR), metabolic modulators (GPR119 agonists), and antimicrobial

agents.

The specific inclusion of the 5-methoxy group serves as an electronic "toggle," modulating the

electrophilicity of the pyrimidine ring, while the 3-methylphenoxy moiety provides lipophilic bulk

designed to occupy hydrophobic pockets in target proteins. This guide prioritizes a convergent

synthetic route optimized for scalability and regioselectivity.
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Retrosynthetic Analysis & Strategy
The synthesis is designed around the pyrimidine core construction followed by nucleophilic

aromatic substitution (

).

Disconnection A (C4-O Bond): The final step involves the coupling of a phenol (3-

methylphenol) with an activated pyrimidine electrophile.

Disconnection B (C-Cl Activation): The electrophile is generated via chlorination of a

pyrimidinone precursor.

Disconnection C (Ring Closure): The pyrimidine ring is formed via condensation of a

benzamidine unit with a masked

-formyl ester.

Strategic Considerations
Regiocontrol: To ensure the C6 position remains unsubstituted (H), we utilize Ethyl 3-

(dimethylamino)-2-methoxyacrylate as the C3-synthon. This prevents the formation of

regioisomeric mixtures common with asymmetric

-keto esters.

Electronic Activation: The 5-methoxy group is an electron-donating group (EDG). While this

increases the electron density of the ring, the nitrogen atoms at 1 and 3 maintain sufficient

electron deficiency at C4 to permit

, provided a robust base and polar aprotic solvent are used.

Visualizing the Pathway
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Figure 1: Convergent synthesis pathway. Blue nodes represent starting materials; Yellow/Red

represent intermediates; Black represents the final target.

Detailed Experimental Protocols
Stage 1: Synthesis of the Pyrimidinone Core
Objective: Construct the 5-methoxy-2-phenylpyrimidin-4(3H)-one scaffold.

Reagents:

Benzamidine Hydrochloride (1.0 eq)

Ethyl 3-(dimethylamino)-2-methoxyacrylate (1.1 eq) [Commercially available or

synthesized via Bredereck's reagent + Ethyl methoxyacetate]

Sodium Ethoxide (NaOEt) (1.2 eq)

Ethanol (Anhydrous)

Protocol:

Free Base Generation: In a dry 250 mL round-bottom flask (RBF), dissolve NaOEt (1.2 eq) in

anhydrous ethanol. Add Benzamidine HCl (1.0 eq) and stir at room temperature (RT) for 30

minutes to liberate the free base.

Condensation: Add Ethyl 3-(dimethylamino)-2-methoxyacrylate (1.1 eq) dropwise.
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Cyclization: Reflux the mixture (

) for 6–8 hours. Monitor via TLC (9:1 DCM:MeOH). The product should appear as a polar
spot (

).

Workup: Cool to RT. Acidify with glacial acetic acid to pH ~5 to precipitate the pyrimidinone.

Isolation: Filter the white solid, wash with cold water and diethyl ether. Dry under vacuum.[1]

[2]

Expected Yield: 75–85%[3]

Stage 2: Chlorination (Activation)
Objective: Convert the tautomeric hydroxyl group into a good leaving group (Chloride).

Reagents:

5-Methoxy-2-phenylpyrimidin-4(3H)-one (from Stage 1)

Phosphorus Oxychloride (

) (Excess, solvent/reagent)[4]

N,N-Dimethylaniline (Cat. 0.1 eq) - accelerates reaction

Protocol:

Setup: Place the pyrimidinone in a heavy-walled pressure vial or RBF equipped with a

condenser and drying tube (

).

Addition: Carefully add

(5–10 mL per gram of substrate). Add catalytic N,N-dimethylaniline.

Reaction: Heat to reflux (
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) for 3 hours. The suspension will clear as the chlorinated product forms.

Quenching (CRITICAL): Cool the mixture. Pour slowly onto crushed ice with vigorous

stirring. Exothermic reaction - maintain temperature <20°C to prevent hydrolysis.

Extraction: Neutralize with saturated

. Extract with DCM (

mL). Dry over

and concentrate.

Intermediate: 4-Chloro-5-methoxy-2-phenylpyrimidine.

Appearance: Yellowish solid. Use immediately or store under

.

Stage 3: The Coupling ( )
Objective: Install the 3-methylphenoxy ether linkage.

Mechanism: The reaction proceeds via an Addition-Elimination mechanism involving a

Meisenheimer complex.[5] The 5-methoxy group stabilizes the intermediate but also increases

electron density, necessitating heat.

Nucleophilic Attack
(Phenoxide -> C4)

Meisenheimer
Complex

Slow (RDS) Elimination
(Loss of Cl-)

Fast

Click to download full resolution via product page

Figure 2: Kinetic pathway of the nucleophilic aromatic substitution.

Protocol:

Solvent System: Anhydrous DMF (Dimethylformamide).

Base: Potassium Carbonate (
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), anhydrous, finely ground (2.0 eq).

Reactants:

4-Chloro-5-methoxy-2-phenylpyrimidine (1.0 eq)

3-Methylphenol (m-Cresol) (1.2 eq)

Procedure:

Combine 3-methylphenol and

in DMF. Stir at RT for 15 mins to generate the phenoxide in situ.

Add the chloro-pyrimidine.[6][7]

Heat to 90–100°C for 4–6 hours.

Workup: Pour into ice water. The product often precipitates. If oil forms, extract with Ethyl

Acetate. Wash organic layer with 1M NaOH (to remove unreacted phenol) and Brine.

Purification: Recrystallize from Ethanol/Water or perform Flash Chromatography

(Hexane:EtOAc 8:2).

Analytical Data & Characterization
To validate the synthesis, the following analytical signatures must be confirmed.

Quantitative Summary
Parameter Value / Range Notes

Overall Yield 45% - 60% Calculated over 3 steps

Appearance
White to Off-white Crystalline

Solid

Melting Point 115 - 118°C Predicted

Value 0.45 Hexane:EtOAc (4:[8]1)
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NMR Spectroscopy (Predicted)
NMR (400 MHz,

):

8.45 (s, 1H, H-6 Pyrimidine) – Diagnostic singlet, confirms H at C6.

8.30 (m, 2H, Phenyl ortho)

7.50 (m, 3H, Phenyl meta/para)

7.30 (t, 1H, Phenoxy meta)

7.05 (d, 1H, Phenoxy para)

6.95 (s, 1H, Phenoxy ortho)

6.90 (d, 1H, Phenoxy ortho)

4.02 (s, 3H, -OCH

) – Diagnostic methoxy singlet.

2.38 (s, 3H, Ar-CH

) – Diagnostic methyl singlet.

Biological Context & Applications[3][6][8][9][10][11]
[12]
This scaffold is not merely a chemical curiosity; it is designed to probe specific biological

pathways.

Kinase Inhibition: The 2-phenylpyrimidine core is bioisosteric to the adenine ring of ATP. The

4-phenoxy substituent mimics the hydrophobic interactions found in Type II kinase inhibitors.

Metabolic Targets: Similar 5-methoxypyrimidine derivatives have shown activity against

GPR119 (a target for Type 2 Diabetes) and DPP-4 [1].

Antifungal Activity: Phenylpyrimidines targeting CYP51 (lanosterol 14
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-demethylase) utilize similar lipophilic ether side chains to interact with the heme cofactor
access channel [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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